Cas no 38274-54-3 (2-(4-chlorophenyl)formamido-N-hydroxyacetamide)

2-(4-Chlorophenyl)formamido-N-hydroxyacetamide is a specialized organic compound featuring a chlorophenyl group and a hydroxamic acid moiety. Its molecular structure, incorporating both amide and hydroxyamide functional groups, makes it a valuable intermediate in medicinal chemistry and pharmaceutical research. The compound's chlorophenyl moiety enhances lipophilicity, potentially improving membrane permeability, while the hydroxamic acid group offers chelating properties, useful in metalloenzyme inhibition studies. This dual functionality positions it as a candidate for developing enzyme inhibitors or probing biological pathways. Its synthetic versatility allows for further derivatization, enabling tailored applications in drug discovery and biochemical investigations. The compound's stability under standard conditions ensures consistent performance in experimental settings.
2-(4-chlorophenyl)formamido-N-hydroxyacetamide structure
38274-54-3 structure
Product Name:2-(4-chlorophenyl)formamido-N-hydroxyacetamide
CAS No:38274-54-3
MF:C9H9ClN2O3
MW:228.63236117363
CID:306701
PubChem ID:38000
Update Time:2025-09-27

2-(4-chlorophenyl)formamido-N-hydroxyacetamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-chloro-N-[2-(hydroxyamino)-2-oxoethyl]-
    • 4-Chloro-N-(2-(hydroxyamino)-2-oxoethyl)benzamide
    • 2-(p-Chlorobenzamido)acetohydroxamic acid
    • Benurestat
    • Benurestat [USAN:INN]
    • Benurestate [INN-French]
    • Benurestato [INN-Spanish]
    • Benurestatum [INN-Latin]
    • Benurstat
    • EU 2826
    • EU-2826
    • NSC220913
    • 2-(4-chlorophenyl)formamido-N-hydroxyacetamide
    • ACETOHYDROXAMIC ACID, 2-(p-CHLOROBENZAMIDO)-
    • UNII-9RA9A22Z0W
    • CCG-213422
    • Benurestato
    • NSC 220913
    • Benzamide, {4-chloro-N-[2-(hydroxyamino)-2-oxoethyl]-}
    • NSC759123
    • 4-chloro-N-[2-(hydroxyamino)-2-oxoethyl]benzamide
    • Benurestat (USAN/INN)
    • SCHEMBL635899
    • 2-(4-CHLOROBENZAMIDO)ACETOHYDROXAMIC ACID
    • 2-(4-Chlorbenzamido)acetohydroxamsaeure
    • AKOS024618844
    • BENURESTAT [USAN]
    • BENURESTAT [INN]
    • HY-107792
    • D03086
    • 9RA9A22Z0W
    • Benzamide, 4-chloro-N-(2-(hydroxyamino)-2-oxoethyl)-
    • Benurestate
    • CHEBI:177645
    • SR-05000001612
    • NSC-220913
    • Pharmakon1600-01505410
    • 2-[(4-chlorophenyl)formamido]-N-hydroxyacetamide
    • Q27272971
    • F1923-0191
    • Benzamide, 4-chloro-N-[2-(hydroxyamino)-2-oxoethyl]-
    • SMR004094795
    • CS-0030666
    • NSC-759123
    • 38274-54-3
    • DTXSID70191656
    • NSC 220913; p-Chlorohippurohydroxamic acid
    • SR-05000001612-1
    • A913070
    • Benurestatum
    • MLS006011671
    • HMS2093H09
    • BRN 2277707
    • NS00122500
    • EN300-240164
    • SBI-0206857.P001
    • CHEMBL2105796
    • AB01563073_01
    • 4-chloro-N-[2-(hydroxyamino)-2-oxo-ethyl]benzamide
    • TS-08752
    • DA-51016
    • BRD-K88553858-001-02-7
    • MDL: MFCD00868211
    • Inchi: 1S/C9H9ClN2O3/c10-7-3-1-6(2-4-7)9(14)11-5-8(13)12-15/h1-4,15H,5H2,(H,11,14)(H,12,13)
    • InChI Key: JFZGBMJPJZDNNT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(NCC(NO)=O)=O

Computed Properties

  • Exact Mass: 228.03
  • Monoisotopic Mass: 228.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: nothing
  • Topological Polar Surface Area: 78.4A^2

Experimental Properties

  • Density: 1.414
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.59

2-(4-chlorophenyl)formamido-N-hydroxyacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A316384-1g
4-Chloro-N-(2-(hydroxyamino)-2-oxoethyl)benzamide
38274-54-3 97%
1g
$780.0 2025-04-19
TRC
C253356-100mg
p-Chlorohippurohydroxamic Acid
38274-54-3
100mg
$ 95.00 2022-04-01
TRC
C253356-500mg
p-Chlorohippurohydroxamic Acid
38274-54-3
500mg
$ 320.00 2022-04-01
TRC
C253356-1g
p-Chlorohippurohydroxamic Acid
38274-54-3
1g
$ 475.00 2022-04-01
Enamine
EN300-240164-0.05g
2-[(4-chlorophenyl)formamido]-N-hydroxyacetamide
38274-54-3 95%
0.05g
$407.0 2024-06-19
Enamine
EN300-240164-0.1g
2-[(4-chlorophenyl)formamido]-N-hydroxyacetamide
38274-54-3 95%
0.1g
$427.0 2024-06-19
Enamine
EN300-240164-0.25g
2-[(4-chlorophenyl)formamido]-N-hydroxyacetamide
38274-54-3 95%
0.25g
$447.0 2024-06-19
Enamine
EN300-240164-0.5g
2-[(4-chlorophenyl)formamido]-N-hydroxyacetamide
38274-54-3 95%
0.5g
$465.0 2024-06-19
Enamine
EN300-240164-1.0g
2-[(4-chlorophenyl)formamido]-N-hydroxyacetamide
38274-54-3 95%
1.0g
$485.0 2024-06-19
Enamine
EN300-240164-2.5g
2-[(4-chlorophenyl)formamido]-N-hydroxyacetamide
38274-54-3 95%
2.5g
$949.0 2024-06-19

Additional information on 2-(4-chlorophenyl)formamido-N-hydroxyacetamide

Comprehensive Overview of 2-(4-chlorophenyl)formamido-N-hydroxyacetamide (CAS No. 38274-54-3)

2-(4-chlorophenyl)formamido-N-hydroxyacetamide, with the CAS number 38274-54-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as N-hydroxy-2-(4-chlorobenzamido)acetamide, is a derivative of hydroxamic acid, a class of compounds known for their versatile biological activities. The presence of both the hydroxamic acid moiety and the 4-chlorophenyl group in its structure makes it a promising candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-(4-chlorophenyl)formamido-N-hydroxyacetamide features a hydroxamic acid group (-CONHOH) attached to an acetamide backbone, which is further substituted with a 4-chlorophenyl group. This unique arrangement imparts specific chemical properties, such as chelating ability and enzyme inhibition potential, which are highly valued in pharmaceutical research. The compound's molecular formula is C9H9ClN2O3, and it has a molecular weight of approximately 228.63 g/mol. Its solubility in polar solvents like water and ethanol makes it suitable for various experimental and industrial applications.

One of the most notable applications of 2-(4-chlorophenyl)formamido-N-hydroxyacetamide is its role as a potential therapeutic agent. The hydroxamic acid moiety is known to inhibit enzymes such as histone deacetylases (HDACs), which are involved in epigenetic regulation and have been linked to diseases like cancer and neurodegenerative disorders. Researchers are actively exploring this compound's efficacy in targeted therapy, particularly in combination with other small-molecule inhibitors. Recent studies have also investigated its potential as an anti-inflammatory agent, owing to its ability to modulate inflammatory pathways.

In addition to its pharmaceutical applications, 2-(4-chlorophenyl)formamido-N-hydroxyacetamide has found use in agricultural chemistry. Its chelating properties make it a candidate for developing plant growth regulators and pesticide synergists. The compound's ability to bind metal ions can enhance the effectiveness of certain agrochemicals, reducing the required dosage and minimizing environmental impact. This aligns with the growing demand for sustainable agriculture solutions, a hot topic in today's research and development landscape.

The synthesis of 2-(4-chlorophenyl)formamido-N-hydroxyacetamide typically involves the reaction of 4-chlorobenzoyl chloride with hydroxylamine or its derivatives, followed by further functionalization. The process requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques like HPLC and NMR spectroscopy are employed for characterization and quality control, ensuring the compound meets the stringent standards required for research and industrial use.

From a market perspective, the demand for 2-(4-chlorophenyl)formamido-N-hydroxyacetamide is steadily increasing, driven by its potential in drug discovery and agricultural applications. Pharmaceutical companies and research institutions are investing in the development of hydroxamic acid derivatives, with this compound being a key focus. The global push for precision medicine and green chemistry further amplifies its relevance, making it a compound to watch in the coming years.

Safety and handling of 2-(4-chlorophenyl)formamido-N-hydroxyacetamide are critical considerations. While it is not classified as a hazardous substance, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. The compound should be stored in a cool, dry place, away from direct sunlight and incompatible materials. Regulatory compliance, such as adherence to REACH and FDA guidelines, is essential for its use in pharmaceutical and agricultural products.

In conclusion, 2-(4-chlorophenyl)formamido-N-hydroxyacetamide (CAS No. 38274-54-3) is a versatile and promising compound with significant potential in medicinal chemistry, agricultural science, and beyond. Its unique chemical properties and broad applicability make it a valuable asset in research and industry. As scientific advancements continue to uncover new uses for this compound, its importance in innovative therapeutics and sustainable solutions is expected to grow, solidifying its place in the future of chemical innovation.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk